![molecular formula C15H14ClNO4S B5699015 methyl 4-chloro-3-{[(4-methylphenyl)sulfonyl]amino}benzoate](/img/structure/B5699015.png)
methyl 4-chloro-3-{[(4-methylphenyl)sulfonyl]amino}benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-chloro-3-{[(4-methylphenyl)sulfonyl]amino}benzoate, commonly known as MCAM, is a chemical compound used in scientific research for its potential medicinal properties. It belongs to the class of sulfonamide-based compounds, which have been extensively studied for their biological activities.
Mechanism of Action
The exact mechanism of action of MCAM is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors involved in inflammation and tumor growth. MCAM has been shown to inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators, and VEGFR-2, a receptor involved in angiogenesis.
Biochemical and Physiological Effects:
MCAM has been shown to have several biochemical and physiological effects in preclinical studies. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to inhibit the migration and invasion of cancer cells. MCAM has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using MCAM in lab experiments is its potential as a therapeutic agent in various medical conditions. The compound has been shown to exhibit potent anti-inflammatory and anti-tumor activities, making it a promising candidate for drug development. However, one of the limitations of using MCAM is its relatively low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of MCAM. One area of research could focus on the development of novel drug delivery systems to improve the solubility and bioavailability of the compound. Another area of research could focus on the identification of new targets for MCAM, which could expand its potential therapeutic applications. Additionally, further studies could be conducted to investigate the safety and efficacy of MCAM in clinical trials.
Synthesis Methods
MCAM can be synthesized through a multistep reaction process, starting from 4-chloro-3-nitrobenzoic acid and p-toluenesulfonamide. The reaction involves the reduction of the nitro group to an amino group, followed by the introduction of a methyl ester group and a sulfonyl group. The final product is obtained through purification and isolation steps.
Scientific Research Applications
MCAM has been studied for its potential as a therapeutic agent in various medical conditions, including cancer, inflammation, and neurological disorders. The compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic activities in preclinical studies.
properties
IUPAC Name |
methyl 4-chloro-3-[(4-methylphenyl)sulfonylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO4S/c1-10-3-6-12(7-4-10)22(19,20)17-14-9-11(15(18)21-2)5-8-13(14)16/h3-9,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUYQGPWUAMEXRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)C(=O)OC)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.